![molecular formula C18H22N2O B3946706 N-(3-ethoxybenzyl)-N-(pyridin-2-ylmethyl)cyclopropanamine](/img/structure/B3946706.png)
N-(3-ethoxybenzyl)-N-(pyridin-2-ylmethyl)cyclopropanamine
Overview
Description
N-(3-ethoxybenzyl)-N-(pyridin-2-ylmethyl)cyclopropanamine, also known as EPCA, is a cyclopropanamine derivative that has been studied for its potential therapeutic applications. This compound has been synthesized using various methods and has shown promising results in scientific research.
Mechanism of Action
The exact mechanism of action of N-(3-ethoxybenzyl)-N-(pyridin-2-ylmethyl)cyclopropanamine is not fully understood, but it is believed to interact with various neurotransmitter systems in the brain, including the dopamine and serotonin systems. This compound has also been shown to have activity against certain enzymes involved in cancer cell proliferation.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including the inhibition of cancer cell growth and the modulation of neurotransmitter systems in the brain. Additionally, this compound has been shown to have antioxidant and anti-inflammatory effects.
Advantages and Limitations for Lab Experiments
One advantage of using N-(3-ethoxybenzyl)-N-(pyridin-2-ylmethyl)cyclopropanamine in lab experiments is its potential as a therapeutic agent for various conditions. Additionally, this compound has been shown to have low toxicity in animal studies. However, one limitation of using this compound in lab experiments is its limited availability and high cost.
Future Directions
There are several future directions for research on N-(3-ethoxybenzyl)-N-(pyridin-2-ylmethyl)cyclopropanamine, including further studies on its potential therapeutic applications, as well as investigations into its mechanism of action and potential side effects. Additionally, there is a need for the development of more efficient synthesis methods for this compound to increase its availability for research purposes.
Conclusion:
In conclusion, this compound is a cyclopropanamine derivative that has shown promising results in scientific research for its potential therapeutic applications. While there is still much to be learned about this compound, its potential as a therapeutic agent for various conditions makes it an important area of research for the future.
Scientific Research Applications
N-(3-ethoxybenzyl)-N-(pyridin-2-ylmethyl)cyclopropanamine has been studied for its potential use as a therapeutic agent for various conditions. It has been shown to have activity against cancer cells, as well as potential as an antidepressant and antipsychotic agent. Additionally, this compound has been studied for its potential use in treating addiction and drug abuse.
properties
IUPAC Name |
N-[(3-ethoxyphenyl)methyl]-N-(pyridin-2-ylmethyl)cyclopropanamine | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H22N2O/c1-2-21-18-8-5-6-15(12-18)13-20(17-9-10-17)14-16-7-3-4-11-19-16/h3-8,11-12,17H,2,9-10,13-14H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RJWLBFHXEIHTES-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC(=C1)CN(CC2=CC=CC=N2)C3CC3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H22N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
282.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.